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Compound of Interest

Compound Name: 2-Propanone, 1-cyclopentyl-

Cat. No.: B058136

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propanone, 1-cyclopentyl-, also commonly known as cyclopentylacetone, is a versatile
ketone that serves as a valuable intermediate in organic synthesis. Its chemical structure,
featuring a reactive carbonyl group and a cyclopentyl moiety, makes it a useful building block
for the synthesis of more complex molecules, particularly in the pharmaceutical and fragrance
industries. This document provides detailed application notes and experimental protocols for
the industrial uses of 2-Propanone, 1-cyclopentyl-.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Propanone, 1-cyclopentyl- is
presented in Table 1. This information is crucial for its handling, storage, and use in chemical
reactions.

Table 1: Chemical and Physical Properties of 2-Propanone, 1-cyclopentyl-

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b058136?utm_src=pdf-interest
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source

Molecular Formula CsH140 --INVALID-LINK--
Molecular Weight 126.20 g/mol --INVALID-LINK--
CAS Number 1122-98-1 --INVALID-LINK--
Appearance Colorless to pale yellow liquid --INVALID-LINK--
Boiling Point 166.4 °C at 760 mmHg --INVALID-LINK--
Density 0.902 g/cm?3 --INVALID-LINK--
Flash Point 54.2 °C --INVALID-LINK--

Moderately soluble in organic
Solubility solvents, limited solubility in --INVALID-LINK--

water.

Industrial Applications

The primary industrial application of 2-Propanone, 1-cyclopentyl- is as a precursor in the
synthesis of pharmaceuticals. It also has potential applications in the fragrance industry due to
the desirable odor characteristics of related cyclopentyl derivatives.

Pharmaceutical Intermediate: Synthesis of
Cyclopentamine

2-Propanone, 1-cyclopentyl- is a key starting material in the synthesis of Cyclopentamine, a
sympathomimetic amine that has been used as a vasoconstrictor.[1] The synthesis proceeds
via a reductive amination reaction.

Reaction Scheme:
Experimental Protocol: Reductive Amination for the Synthesis of Cyclopentamine

This protocol describes the synthesis of Cyclopentamine from 2-Propanone, 1-cyclopentyl-
via reductive amination using a nickel catalyst.
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Materials:

e 2-Propanone, 1-cyclopentyl-

e Anhydrous ammonia

o Raney Nickel or Nickel-diatomite catalyst
e Hydrogen gas

e Anhydrous ethanol (solvent)

» High-pressure autoclave reactor
Procedure:

o Charge the high-pressure autoclave reactor with 2-Propanone, 1-cyclopentyl- and the
Raney Nickel catalyst slurried in anhydrous ethanol.

o Seal the reactor and purge with nitrogen gas to remove any air.

¢ Introduce anhydrous ammonia into the reactor. A molar excess of ammonia is typically used.
o Pressurize the reactor with hydrogen gas.

o Heat the reactor to the desired temperature and maintain the pressure with hydrogen gas.

« Stir the reaction mixture vigorously for the specified reaction time.

o After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess ammonia and hydrogen.

 Filter the reaction mixture to remove the catalyst.
e The crude product can be purified by fractional distillation under reduced pressure.

Quantitative Data:
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The following table summarizes typical reaction conditions and yields for the synthesis of
cyclopentylamine from cyclopentanone, which are expected to be similar for the reaction with
2-Propanone, 1-cyclopentyl-.

Table 2: Typical Reaction Conditions and Yields for Reductive Amination

Parameter Value Source

Catalyst Raney Nickel or Ni-diatomite --INVALID-LINK--
Temperature 120-180 °C --INVALID-LINK--
Pressure 50-110 kg/cm 2 --INVALID-LINK--
Yield 74-88% --INVALID-LINK--

Logical Workflow for Cyclopentamine Synthesis:
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(Start: 2-Propanone, 1-cyc|opentyl-)

Reactants:
- 2-Propanone, 1-cyclopentyl-
- Anhydrous Ammonia
- Hydrogen Gas

Reaction Conditions:
- High Pressure
- High Temperature

Catalyst:
Raney Nickel

Reductive Amination

Workup:
- Filtration
- Distillation

Product: Cyclopentamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for 2-Propanone, 1-
cyclopentyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058136#industrial-applications-of-2-propanone-1-
cyclopentyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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